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Compound of Interest

Compound Name:
(5-(2-Fluorophenyl)isoxazol-4-

yl)methanol

CAS No.: 1897744-13-6

Cat. No.: B1488380

Get Quote

Executive Summary
The 5-(2-fluorophenyl)isoxazole scaffold represents a "privileged structure" in modern

medicinal chemistry, serving as a critical bioisostere for amide bonds and carboxylic acids. This

guide analyzes the physicochemical rationale behind this specific substitution pattern. Unlike

the unsubstituted 5-phenylisoxazole, the 2-fluoro derivative introduces a unique combination of

metabolic shielding and conformational restriction (the "ortho-effect"), significantly altering the

molecule's ADME profile.

This technical whitepaper provides a structural analysis, core physicochemical data, and

validated experimental protocols for researchers utilizing this scaffold in kinase inhibitors,

antipsychotics, and antimicrobial agents.
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The introduction of a fluorine atom at the ortho (2-) position of the phenyl ring is not merely a

lipophilic modification; it is a strategic electronic block.

Metabolic Blockade: The C2 position of the phenyl ring is a primary site for Cytochrome

P450-mediated oxidative metabolism (hydroxylation). The C–F bond (approx. 116 kcal/mol)

is significantly stronger than the C–H bond, effectively blocking this metabolic "soft spot" and

extending the half-life (

) of the compound.

Conformational Bias: The steric radius of fluorine (1.47 Å) is larger than hydrogen (1.20 Å).

In the 5-(2-fluorophenyl)isoxazole system, this steric bulk creates a rotational energy barrier

between the phenyl and isoxazole rings. This forces the molecule into a twisted conformation

(non-planar), which can improve selectivity by preventing binding to flat, intercalating targets

(often associated with toxicity) while locking the bioactive conformation for specific receptor

pockets.

Electronic Distribution
The isoxazole ring is electron-deficient. The 2-fluorine atom, being highly electronegative,

exerts an inductive electron-withdrawing effect (-I) on the phenyl ring, further reducing the

electron density of the aromatic system. This reduces the potential for oxidation and lowers the

pKa of any acidic protons on the phenyl ring.

5-Phenylisoxazole
(Base Scaffold)

Add 2-Fluoro
Substituent

Steric Clash
(Ortho-Effect)

Block Metabolic
Hotspot (C2)

Twisted
Conformation

Increased
Metabolic Stability

Target Selectivity &
Extended Half-life

Click to download full resolution via product page

Figure 1: Structure-Activity Relationship (SAR) logic flow for the 2-fluoro substitution.
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The following data compares the unsubstituted scaffold against the 2-fluoro derivative. Note

that while Fluorine is lipophilic, the polarity of the C-F bond can sometimes mitigate drastic

LogP shifts depending on the solvation shell.

Table 1: Comparative Physicochemical Profile[1]

Property 5-Phenylisoxazole
5-(2-
Fluorophenyl)isoxa
zole

Impact of
Modification

Molecular Weight ~145.16 Da ~163.15 Da

Slight increase;

negligible effect on

absorption.

cLogP (Lipophilicity) 2.0 - 2.2 2.4 - 2.6

Increased. Enhances

membrane

permeability but

lowers aqueous

solubility.

Topological PSA ~26 Å² ~26 Å²

Unchanged (Fluorine

does not contribute

significantly to TPSA).

H-Bond Donors 0 0 No change.[1]

H-Bond Acceptors 2 3 (Weak F acceptor)

Fluorine is a very

weak acceptor; rarely

participates in strong

H-bonds.

Rotatable Bonds 1 1 (Restricted)

Restricted. The C-C

bond between rings

has a higher rotational

barrier.

Metabolic Liability
High (Ortho/Para

oxidation)
Low (Ortho blocked)

Major Improvement.

Blocks P450 oxidation

at the 2-position.
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Experimental Protocols
To validate these properties in a drug discovery campaign, the following self-validating

protocols are recommended.

Protocol A: Thermodynamic Solubility (Shake-Flask
Method)
Context: High-throughput kinetic solubility (DMSO stock) often overestimates solubility. This

thermodynamic method measures the equilibrium solubility of the solid material.

Reagents:

Phosphate Buffer Saline (PBS) pH 7.4.

HPLC-grade Acetonitrile (ACN).

Reference Standard: 5-(2-fluorophenyl)isoxazole (solid, >98% purity).

Workflow:

Saturation: Add excess solid compound (~2 mg) to 1 mL of PBS pH 7.4 in a glass vial.

Equilibration: Cap and shake at 25°C for 24 hours (orbital shaker, 300 rpm).

Filtration: Filter the suspension using a PVDF 0.45 µm syringe filter to remove undissolved

solid. Critical: Discard the first 200 µL of filtrate to account for filter adsorption.

Quantification: Dilute the filtrate with ACN (1:1) to prevent precipitation. Inject onto HPLC-UV

(254 nm).

Calculation: Compare peak area against a 5-point calibration curve of the standard dissolved

in 100% ACN.

Protocol B: Lipophilicity Determination
(Chromatographic Hydrophobicity Index - CHI)
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Context: Traditional shake-flask LogP is slow. CHI via RP-HPLC is faster and correlates well

with LogP for isoxazoles.

Workflow:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse), 50 x 4.6 mm.

Mobile Phase:

A: 50 mM Ammonium Acetate pH 7.4.

B: Acetonitrile.

Gradient: Fast gradient 0% to 100% B over 5 minutes.

Calibration: Run a set of standards with known LogP values (e.g., Theophylline, Toluene,

Triphenylene).

Measurement: Record the retention time (

) of the 5-(2-fluorophenyl)isoxazole derivative.

Derivation: Convert

to CHI using the calibration slope, then convert CHI to LogP using the equation:

(Equation specific to this column/buffer system).
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Figure 2: Integrated physicochemical and stability testing workflow.

Applications & Case Studies
Kinase Inhibition
In the development of kinase inhibitors, the 5-(2-fluorophenyl)isoxazole moiety is often used to

occupy the hydrophobic back-pocket of the ATP binding site. The 2-fluoro substitution locks the

phenyl ring relative to the isoxazole, minimizing the entropy penalty upon binding. This "pre-

organized" conformation often results in higher potency compared to the unsubstituted analog.

Antimicrobial Agents
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Isoxazoles are key pharmacophores in oxazolidinone antibiotics (analogs of Linezolid).

Research indicates that fluorinated phenyl rings in these structures improve cell wall

permeation (due to increased lipophilicity) and resistance to bacterial efflux pumps [1, 5].

CNS Active Agents
For antipsychotic targets (Dopamine D2/Serotonin 5-HT2A), the 5-(2-fluorophenyl)isoxazole

scaffold provides the necessary lipophilicity to cross the Blood-Brain Barrier (BBB). The

metabolic stability provided by the fluorine atom is crucial here, as rapid oxidation would lead to

poor brain exposure [2, 6].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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